N'-[(3-chloro-4-methylbenzoyl)oxy]-2-(2,4-dichlorophenyl)ethanimidamide

• IUPAC Name: [(Z)-[1-amino-2-(2,4-dichlorophenyl)ethylidene]amino] 3-chloro-4-methylbenzoate
• InChI: InChI=1S/C16H13Cl3N2O2/c1-9-2-3-11(6-13(9)18)16(22)23-21-15(20)7-10-4-5-12(17)8-14(10)19/h2-6,8H,7H2,1H3,(H2,20,21)
• InChI Key: QSXUZQAUBCYDNO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)ON=C(CC2=C(C=C(C=C2)Cl)Cl)N)Cl
• Isomeric SMILES: CC1=C(C=C(C=C1)C(=O)O/N=C(/CC2=C(C=C(C=C2)Cl)Cl)\N)Cl
• Molecular Formula: C16H13Cl3N2O2
• Molecular Weight: 371.6 g/mol

Description

N'-[(3-chloro-4-methylbenzoyl)oxy]-2-(2,4-dichlorophenyl)ethanimidamide, also known as CDMB-CEA, is a compound that has attracted significant attention in scientific research due to its potential use as a therapeutic agent.

Mechanism of Action

N'-[(3-chloro-4-methylbenzoyl)oxy]-2-(2,4-dichlorophenyl)ethanimidamide works by targeting and binding to carcinoembryonic antigen (CEA), a protein that is overexpressed in many types of cancer cells. This binding allows for the selective delivery of therapeutic agents to cancer cells, while minimizing damage to healthy cells.
Biochemical and Physiological Effects:
N'-[(3-chloro-4-methylbenzoyl)oxy]-2-(2,4-dichlorophenyl)ethanimidamide has been shown to induce apoptosis (programmed cell death) in cancer cells, as well as inhibit cell proliferation and migration. It has also been found to have anti-inflammatory properties, which may contribute to its antimicrobial effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of N'-[(3-chloro-4-methylbenzoyl)oxy]-2-(2,4-dichlorophenyl)ethanimidamide is its high selectivity for CEA-expressing cells, which allows for targeted therapy with minimal off-target effects. However, its use in lab experiments may be limited by its relatively low solubility and stability, as well as the need for specialized equipment and expertise for its synthesis.

Future Directions

In the future, further research is needed to optimize the synthesis and stability of N'-[(3-chloro-4-methylbenzoyl)oxy]-2-(2,4-dichlorophenyl)ethanimidamide, as well as to explore its potential use in combination with other therapeutic agents. Additionally, its antimicrobial properties may warrant further investigation for the development of new antibiotics. Finally, the use of N'-[(3-chloro-4-methylbenzoyl)oxy]-2-(2,4-dichlorophenyl)ethanimidamide as a diagnostic tool for the imaging of CEA-expressing tumors may also hold promise.

Synthesis Methods

N'-[(3-chloro-4-methylbenzoyl)oxy]-2-(2,4-dichlorophenyl)ethanimidamide can be synthesized using a variety of methods, including the reaction of 3-chloro-4-methylbenzoic acid with 2,4-dichloroaniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide. The resulting intermediate is then reacted with N,N-dimethylformamide dimethyl acetal and hydrochloric acid to yield the final product.

Scientific Research Applications

N'-[(3-chloro-4-methylbenzoyl)oxy]-2-(2,4-dichlorophenyl)ethanimidamide has been studied for its potential use in cancer treatment, particularly in the imaging and targeted therapy of colorectal cancer. It has also been investigated for its antimicrobial properties, with promising results against both gram-positive and gram-negative bacteria.